2-{5-Methylimidazo[1,2-a]pyridin-2-yl}morpholine

• IUPAC Name: 2-(5-methylimidazo[1,2-a]pyridin-2-yl)morpholine
• InChI: InChI=1S/C12H15N3O/c1-9-3-2-4-12-14-10(8-15(9)12)11-7-13-5-6-16-11/h2-4,8,11,13H,5-7H2,1H3
• InChI Key: VQXYVKULVLMAMW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC2=NC(=CN12)C3CNCCO3
• Molecular Formula: C12H15N3O
• Molecular Weight: 217.27 g/mol
• CAS No.: 1507668-96-3

Description

“2-{5-Methylimidazo[1,2-a]pyridin-2-yl}morpholine” is a chemical compound with the CAS Number: 1507668-96-3. It has a molecular weight of 217.27. It is in the form of an oil.

Molecular Structure Analysis

The IUPAC name of the compound is 2-(5-methylimidazo[1,2-a]pyridin-2-yl)morpholine. The InChI code is 1S/C12H15N3O/c1-9-3-2-4-12-14-10(8-15(9)12)11-7-13-5-6-16-11/h2-4,8,11,13H,5-7H2,1H3.

Physical and Chemical Properties Analysis

The compound is in the form of an oil. It has a molecular weight of 217.27. The compound is stored at a temperature of 4 degrees Celsius.

Scientific Research Applications

Heterocyclic Synthesis and Chemical Intermediates

Compounds similar to 2-{5-Methylimidazo[1,2-a]pyridin-2-yl}morpholine play a crucial role in heterocyclic synthesis, serving as intermediates for the development of various heterocyclic compounds. For example, research by Ho and Suen (2013) highlights the synthesis of novel heterocyclic derivatives incorporating a thioxopyrimidine moiety, showcasing the utility of related compounds in synthesizing diverse heterocyclic frameworks Ho & Suen, 2013. Similarly, the work of Chandra Mohan et al. (2013) on water-mediated hydroamination and silver-catalyzed aminooxygenation processes emphasizes the role of imidazo[1,2-a]pyridines in aqueous syntheses Chandra Mohan, Rao, & Adimurthy, 2013.

Pharmacological Activities

The structural analogs of this compound have been investigated for various pharmacological activities. The synthesis and in vitro antiproliferative activity of 2-thioxoimidazo[4,5-b]pyridine derivatives, as explored by Nowicka et al. (2015), illustrate the potential of these compounds in developing new cancer treatments Nowicka, Liszkiewicz, Nawrocka, Wietrzyk, Zubiak, & Kołodziejczyk, 2015. Furthermore, the study of benzimidazole derivatives containing morpholine skeleton as glucosidase inhibitors with antioxidant activity by Özil, Parlak, & Baltaş (2018) showcases the diverse biological activities of these compounds, including their role in managing diabetes and oxidative stress Özil, Parlak, & Baltaş, 2018.

Organic Synthesis and Catalysis

Research into novel synthetic pathways and catalysis also benefits from compounds related to this compound. The synthesis of new organic heterocyclic salts through unexpected Knoevenagel self-condensation reactions, as investigated by Shaabani et al. (2010), demonstrates the innovative use of heterocyclic compounds in developing new chemical entities Shaabani, Sarvary, Keshipour, Rezayan, & Ghadari, 2010.

Mechanism of Action

Imidazo[1,2-a]pyridine derivatives have been shown to possess a broad range of biological activity . They have been characterized with regard to a broad spectrum of biological effects: antitumor, hypoglycemic, antiviral, antibacterial, antifungal, anti-inflammatory, antipyretic, analgesic, immunomodulatory, and sedative activity . Such compounds are also used in the role of light-sensitive dyes, optical media for data storage, pesticides, and fungicides .

The imidazo[1,2-a]pyridine moiety can be found in the molecules of many active pharmaceutical ingredients, such as zolimidine (antiulcer drug), zolpidem (a medication for the treatment of insomnia and restoration of brain dysfunctions), and saripidem (a sedative and anxiolytic drug) . Imidazo[1,2-a]pyridine derivatives have been used as fluorescent probes for in vitro and in vivo determination of mercury and iron ions .

Biochemical Analysis

Biochemical Properties

2-{5-Methylimidazo[1,2-a]pyridin-2-yl}morpholine plays a significant role in biochemical reactions. It interacts with various enzymes, proteins, and other biomolecules. For instance, it has been shown to interact with phosphatidylinositol-3-kinases (PI3K), which are lipid kinases involved in cell proliferation, growth, and differentiation . The nature of these interactions often involves binding to the active sites of enzymes, leading to inhibition or activation of their functions.

Cellular Effects

The effects of this compound on cells are diverse. It influences cell function by affecting cell signaling pathways, gene expression, and cellular metabolism. For example, it has been observed to exhibit cytotoxic activity against cancer cell lines such as MCF-7 and HeLa . This compound can alter cell signaling pathways, leading to changes in gene expression and metabolic processes.

Molecular Mechanism

At the molecular level, this compound exerts its effects through various mechanisms. It binds to specific biomolecules, leading to enzyme inhibition or activation. For instance, its interaction with PI3K results in the phosphorylation of phosphatidylinositol 4,5-diphosphate (PIP2) to generate phosphatidylinositol 3,4,5-triphosphate (PIP3), which subsequently activates Akt, a serine/threonine kinase involved in cell survival and growth . This compound can also influence gene expression by modulating transcription factors and other regulatory proteins.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. The stability and degradation of this compound are crucial factors that influence its long-term effects on cellular function. Studies have shown that it remains stable under specific storage conditions, but its activity may decrease over time due to degradation . Long-term exposure to this compound in in vitro or in vivo studies can lead to sustained changes in cellular processes and functions.

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, it may exhibit beneficial effects such as anticancer activity, while higher doses can lead to toxic or adverse effects. For example, studies have shown that this compound exhibits cytotoxicity against cancer cells at specific concentrations, but higher doses can cause toxicity in normal cells . Understanding the dosage effects is crucial for determining the therapeutic window and safety profile of this compound.

Metabolic Pathways

This compound is involved in various metabolic pathways. It interacts with enzymes and cofactors that regulate metabolic flux and metabolite levels. For instance, its interaction with PI3K influences the production of PIP3, which plays a critical role in cellular metabolism and signaling . This compound can also affect other metabolic pathways by modulating the activity of key enzymes and regulatory proteins.

Transport and Distribution

The transport and distribution of this compound within cells and tissues are essential for its biological activity. It is transported by specific transporters and binding proteins that facilitate its localization and accumulation in target cells . The distribution of this compound within different cellular compartments can influence its activity and function.

Subcellular Localization

This compound exhibits specific subcellular localization, which affects its activity and function. It may be directed to specific compartments or organelles by targeting signals or post-translational modifications. For example, its interaction with PI3K can lead to its localization at the plasma membrane, where it participates in signaling pathways . Understanding the subcellular localization of this compound is crucial for elucidating its mechanism of action and biological effects.